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Compound of Interest

Compound Name: Hexacosanoic acid-d4-1

Cat. No.: B12422391

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical state and solubility of
hexacosanoic acid-d4-1, a deuterated form of the 26-carbon saturated very-long-chain fatty
acid. The information presented is intended to support research, development, and formulation
activities involving this compound.

Physicochemical Properties

Hexacosanoic acid-d4-1, also known as cerotic acid-d4, is a stable isotope-labeled version of
hexacosanoic acid. The incorporation of four deuterium atoms increases its molecular weight,
making it a valuable tool in metabolic research and as an internal standard for quantitative
analysis.

Physical State

At ambient temperature, hexacosanoic acid-d4-1 exists as a white to off-white solid
powder[1]. Its non-deuterated counterpart, hexacosanoic acid, is similarly described as a white,
waxy solid or powder[2][3][4][5]. The solid nature of these long-chain fatty acids is attributed to
the strong van der Waals forces between their extended hydrocarbon chains[3].

Solubility Profile

The solubility of hexacosanoic acid-d4-1 is characteristic of very-long-chain fatty acids,
exhibiting poor agueous solubility and good solubility in various organic solvents. As the carbon
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chain length of a fatty acid increases, its solubility in water decreases significantly[6][7].
Qualitative Solubility:
o Water: Very low to negligible solubility[2][3].

o Organic Solvents: Soluble in a range of organic solvents including tetrahydrofuran (THF),
chloroform, ethanol, and ether[1][2][3][8].

Quantitative Data

The following tables summarize the key quantitative data for hexacosanoic acid-d4-1 and its
non-deuterated form.

Table 1: Physical and Chemical Properties

. ] Hexacosanoic Acid
Property Hexacosanoic Acid-d4-1

(Cerotic Acid)
Molecular Formula C26H48D402 C26H5202
Molecular Weight 400.71 g/mol [1] 396.70 g/mol [2]
i White to off-white solid White, waxy solid or powder[2]
Physical Appearance
powder[1] [31[4][5]
Melting Point Not specified 85-90 °C[3][5]

Table 2: Solubility Data
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Hexacosanoic Acid

Solvent Hexacosanoic Acid-d4-1 . .
(Cerotic Acid)
Tetrahydrofuran (THF) ~10 mg/mL[1] Soluble
Chloroform Soluble ~2.5 mg/mL[8]
Ethanol Soluble Soluble[2]
Ether Soluble Soluble[2]
Water Very low Negligible[2]

Experimental Protocols

The following section details methodologies for the determination of the physical state and
solubility of hexacosanoic acid-d4-1.

Determination of Physical State

Methodology: Visual Inspection and Macroscopic Examination

o Sample Preparation: A sample of hexacosanoic acid-d4-1 is placed on a clean, dry watch

glass or in a transparent container.

o Observation: The physical appearance of the substance is observed at room temperature
(approximately 20-25 °C) under good lighting.

o Characteristics to Note:
o Form: Crystalline powder, amorphous solid, waxy solid.
o Color: White, off-white, etc.
o Texture: Fine, granular, etc.

o Documentation: The observations are recorded.

Determination of Solubility

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://gatewayanalytical.com/subvisible-particle-counting-ph-eur-2-9-19-jp-6-07/
http://cyberlipid.gerli.com/techniques-of-analysis/analysis-of-simple-lipids/fatty-acid-analysis/
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisionGeneralChapter788.pdf
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisionGeneralChapter788.pdf
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisionGeneralChapter788.pdf
https://www.benchchem.com/product/b12422391?utm_src=pdf-body
https://www.benchchem.com/product/b12422391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The equilibrium solubility of hexacosanoic acid-d4-1 in a given solvent can be determined
using the shake-flask method, followed by quantification of the dissolved solute.

Methodology: Shake-Flask Method
e Preparation of a Saturated Solution:

o An excess amount of solid hexacosanoic acid-d4-1 is added to a known volume of the
selected solvent in a sealed glass vial.

o The vial is agitated (e.g., using an orbital shaker) at a constant temperature (e.g., 25 °C)
for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached between the
dissolved and undissolved solid.

e Separation of Undissolved Solid:
o The suspension is allowed to stand to let the undissolved solid settle.

o A clear aliquot of the supernatant is carefully removed using a syringe and filtered through
a chemically resistant, non-adsorptive filter (e.g., a 0.22 um PTFE filter) to remove any
remaining solid particles.

e Quantification of Dissolved Solute:

o The concentration of hexacosanoic acid-d4-1 in the clear filtrate is determined using a
suitable analytical technique. Given its structure, Gas Chromatography (GC) or High-
Performance Liquid Chromatography (HPLC) are appropriate methods.

o GC Analysis: The fatty acid is first converted to its more volatile methyl ester (FAME)
derivative. This is a common and robust method for fatty acid quantification.

o HPLC Analysis: Can be used for direct analysis or after derivatization to enhance
detection.

o Calculation: The solubility is expressed as the concentration of the dissolved compound in
the solvent (e.g., in mg/mL or mol/L).

Methodology: Assessment of Undissolved Particulates
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For applications where the absence of particulate matter is critical, such as in parenteral
formulations, standardized pharmacopeial methods should be employed to quantify sub-visible
particles. These methods do not determine solubility but assess the level of undissolved

material.

 Light Obscuration Particle Count Test (e.g., USP <788>, Ph. Eur. 2.9.19, JP 6.07): This is the
preferred method for detecting sub-visible particles.[1][2][6] It uses an apparatus that
measures the blockage of light by particles as they pass through a sensor.

e Microscopic Particle Count Test (e.g., USP <788>, Ph. Eur. 2.9.19): This method is used
when the light obscuration method is not applicable, for instance, with colored or viscous
solutions.[2][6] It involves filtering a known volume of the solution and then counting the
particles on the filter membrane using a microscope.

Visualizations

The following diagram illustrates a general workflow for characterizing the physical state and
solubility of a very-long-chain fatty acid like hexacosanoic acid-d4-1.
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Physicochemical Characterization Workflow for Hexacosanoic Acid-d4-1
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Physicochemical Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12422391?utm_src=pdf-custom-synthesis
https://gatewayanalytical.com/subvisible-particle-counting-ph-eur-2-9-19-jp-6-07/
https://gatewayanalytical.com/subvisible-particle-counting-ph-eur-2-9-19-jp-6-07/
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisionGeneralChapter788.pdf
https://www.golighthouse.com/en/wp-content/uploads/2022/10/USP_788_for_injectable_products.pdf
https://www.usp.org/sites/default/files/usp/document/harmonization/gen-method/q09_pf_ira_33_2_2007.pdf
https://www.usp.org/sites/default/files/usp/document/harmonization/20250725HSm99586.pdf
https://www.drugfuture.com/Pharmacopoeia/BP2010/data/894.html
https://www.edqm.eu/en/-/2.9.19.-particulate-contamination-sub-visible-particles-pdg-revision-of-general-chapter-released-for-public-consultation-2
https://www.edqm.eu/en/-/2.9.19.-particulate-contamination-sub-visible-particles-pdg-revision-of-general-chapter-released-for-public-consultation-2
https://www.edqm.eu/en/-/2.9.19.-particulate-contamination-sub-visible-particles-pdg-revision-of-general-chapter-released-for-public-consultation-2
http://cyberlipid.gerli.com/techniques-of-analysis/analysis-of-simple-lipids/fatty-acid-analysis/
https://www.benchchem.com/product/b12422391#physical-state-and-solubility-of-hexacosanoic-acid-d4-1
https://www.benchchem.com/product/b12422391#physical-state-and-solubility-of-hexacosanoic-acid-d4-1
https://www.benchchem.com/product/b12422391#physical-state-and-solubility-of-hexacosanoic-acid-d4-1
https://www.benchchem.com/product/b12422391#physical-state-and-solubility-of-hexacosanoic-acid-d4-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12422391?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

